Cas no 924643-45-8 (4-ethyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid)

4-Ethyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a fused thienopyrrole core with an ethyl substituent at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules due to its rigid bicyclic structure and functional carboxyl group. Its thienopyrrole scaffold offers electronic diversity, making it valuable for applications in medicinal chemistry, such as the design of enzyme inhibitors or receptor modulators. The ethyl group enhances lipophilicity, potentially improving membrane permeability in bioactive derivatives. The carboxylic acid moiety allows for further derivatization via amidation, esterification, or metal-catalyzed coupling reactions.
4-ethyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid structure
924643-45-8 structure
Product Name:4-ethyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid
CAS No:924643-45-8
MF:C9H9NO2S
MW:195.238260984421
MDL:MFCD11868787
CID:1121719
PubChem ID:39733321
Update Time:2025-06-07

4-ethyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-ethyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid
    • 924643-45-8
    • SCHEMBL3756685
    • F1907-0479
    • EN300-264964
    • NS-01921
    • 4-ethylthieno[3,2-b]pyrrole-5-carboxylic acid
    • MFCD11868787
    • 4-ethyl-4h-thieno[3,2-b]pyrrole-5-carboxylicacid
    • AKOS005136874
    • MDL： MFCD11868787
    • Inchi： 1S/C9H9NO2S/c1-2-10-6-3-4-13-8(6)5-7(10)9(11)12/h3-5H,2H2,1H3,(H,11,12)
    • InChI Key： URYHKRSVVAJTCH-UHFFFAOYSA-N
    • SMILES： S1C=CC2=C1C=C(C(=O)O)N2CC

Computed Properties

  • Exact Mass: 195.03539970g/mol
  • Monoisotopic Mass: 195.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 70.5Ų

4-ethyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E254211-100mg
4-Ethyl-4h-thieno[3,2-b]pyrrole-5-carboxylic Acid
 924643-45-8
100mg
 $ 115.00 2022-06-05
TRC
E254211-500mg
4-Ethyl-4h-thieno[3,2-b]pyrrole-5-carboxylic Acid
 924643-45-8
500mg
 $ 435.00 2022-06-05
TRC
E254211-1g
4-Ethyl-4h-thieno[3,2-b]pyrrole-5-carboxylic Acid
 924643-45-8
1g
 $ 660.00 2022-06-05
abcr
AB420854-1 g
4-Ethyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
 924643-45-8
1g
 €616.10 2023-04-24
abcr
AB420854-5 g
4-Ethyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
 924643-45-8
5g
 €1106.00 2023-04-24
Enamine
EN300-264964-1g
4-ethyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
 924643-45-8
1g
 $842.0 2023-09-14
Enamine
EN300-264964-5g
4-ethyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
 924643-45-8
5g
 $2443.0 2023-09-14
Enamine
EN300-264964-10g
4-ethyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
 924643-45-8
10g
 $3622.0 2023-09-14
Chemenu
CM332902-1g
4-Ethyl-4h-thieno[3,2-b]pyrrole-5-carboxylic acid
 924643-45-8 95%+
1g
 $*** 2023-05-29
Enamine
EN300-264964-0.05g
4-ethyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
 924643-45-8
0.05g
 $707.0 2023-09-14

4-ethyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:924643-45-8)4-ethyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid
Order Number:A1094321
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:12
Price ($):342.0
Email:sales@amadischem.com

4-ethyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid Related Literature

Related Categories

924643-45-8 (4-ethyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:924643-45-8)4-ethyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid
A1094321
Purity:99%
Quantity:1g
Price ($):342.0
Email